Cas no 1483166-26-2 (1-(2-methoxy-3-methylphenyl)-2-methylpropan-2-amine)

• Product Name: 1-(2-methoxy-3-methylphenyl)-2-methylpropan-2-amine
• CAS No: 1483166-26-2
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5914973
• PubChem ID: 82401730
• Update Time: 2025-11-01

1-(2-methoxy-3-methylphenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-3-methylphenyl)-2-methylpropan-2-amine
• EN300-1785941
• 1483166-26-2

• Inchi： 1S/C12H19NO/c1-9-6-5-7-10(11(9)14-4)8-12(2,3)13/h5-7H,8,13H2,1-4H3
• InChI Key： IEWKPVBNZATJSW-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC=CC=1CC(C)(C)N

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-methoxy-3-methylphenyl)-2-methylpropan-2-amine

Comprehensive Overview of 1-(2-methoxy-3-methylphenyl)-2-methylpropan-2-amine (CAS No. 1483166-26-2)

The compound 1-(2-methoxy-3-methylphenyl)-2-methylpropan-2-amine, identified by its CAS No. 1483166-26-2, is a structurally unique chemical entity that has garnered significant interest in pharmaceutical and biochemical research. Its molecular framework, featuring a methoxy-methylphenyl group coupled with a methylpropan-2-amine moiety, positions it as a promising candidate for various applications. Researchers are particularly intrigued by its potential role in modulating neurotransmitter systems, given its structural resemblance to known bioactive amines. This article delves into the compound's properties, synthesis, and emerging applications while addressing common queries from the scientific community.

One of the most frequently searched questions about 1-(2-methoxy-3-methylphenyl)-2-methylpropan-2-amine revolves around its synthetic pathways. The compound is typically synthesized through multi-step organic reactions, including Friedel-Crafts alkylation and reductive amination, to achieve high purity and yield. Recent advancements in green chemistry have also explored catalytic methods to reduce environmental impact, aligning with global sustainability trends. The CAS No. 1483166-26-2 serves as a critical identifier for researchers sourcing this compound, ensuring accuracy in procurement and literature reviews.

In the context of drug discovery, 1-(2-methoxy-3-methylphenyl)-2-methylpropan-2-amine has been investigated for its potential interactions with G-protein-coupled receptors (GPCRs), a hot topic in neuroscience and pharmacology. Its structural features suggest possible affinity for serotonin or dopamine receptors, though detailed mechanistic studies are ongoing. This aligns with the growing public interest in mental health therapeutics and neurodegenerative disease research, as evidenced by rising search engine queries on these topics. The compound's lipophilicity and blood-brain barrier permeability further enhance its appeal for central nervous system (CNS) applications.

Another area of interest is the compound's physicochemical properties. With a molecular weight of 193.28 g/mol and a logP value indicative of moderate hydrophobicity, 1-(2-methoxy-3-methylphenyl)-2-methylpropan-2-amine exhibits favorable characteristics for formulation development. These attributes are frequently queried by pharmaceutical scientists optimizing drug delivery systems, particularly for oral or transdermal administration. The compound's stability under various pH conditions and thermal profiles is also a subject of active research, addressing another common question among industrial chemists.

The rise of computational chemistry and AI-driven drug design has further amplified interest in CAS No. 1483166-26-2. Molecular docking simulations and quantitative structure-activity relationship (QSAR) studies have predicted its binding affinities, reducing the need for extensive wet-lab experimentation. This resonates with the scientific community's shift toward high-throughput screening and virtual compound libraries, topics frequently searched in academic and industrial settings. Such approaches could accelerate the development of derivatives with enhanced selectivity or reduced off-target effects.

From a regulatory perspective, 1-(2-methoxy-3-methylphenyl)-2-methylpropan-2-amine is not currently classified as a controlled substance, making it accessible for legitimate research purposes. However, researchers are advised to consult local guidelines regarding its handling and disposal, as its environmental impact and ecotoxicology profiles are still under evaluation. These considerations align with the broader societal focus on responsible chemical use and laboratory safety protocols, which dominate occupational health discussions.

In conclusion, 1-(2-methoxy-3-methylphenyl)-2-methylpropan-2-amine (CAS No. 1483166-26-2) represents a compelling case study in modern chemical research. Its multifaceted applications—from neuroscience to material science—coupled with the evolving technological landscape, ensure its relevance in addressing pressing scientific challenges. As interest in personalized medicine and targeted therapies grows, this compound may serve as a foundational scaffold for next-generation therapeutics, answering the call for innovative solutions in human health and beyond.